Cas no 1806492-48-7 (5-Methoxy-6-phenylnicotinaldehyde)

• Product Name: 5-Methoxy-6-phenylnicotinaldehyde
• CAS No: 1806492-48-7
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 4802138
• Update Time: 2025-06-13

5-Methoxy-6-phenylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-6-phenylnicotinaldehyde

• Inchi： 1S/C13H11NO2/c1-16-12-7-10(9-15)8-14-13(12)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： HBYRPMPICTYGRK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C=O)=CN=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 5-Methoxy-6-phenylnicotinaldehyde

Introduction to 5-Methoxy-6-Phenylnicotinaldehyde (CAS No. 1806492-48-7)

5-Methoxy-6-Phenylnicotinaldehyde (CAS No. 1806492-48-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methoxy group and a phenyl group attached to a nicotinaldehyde framework. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 5-Methoxy-6-Phenylnicotinaldehyde is C₁₃H₁₁NO₂, and its molecular weight is approximately 213.23 g/mol. The compound is typically obtained through multi-step synthetic processes involving the condensation of appropriate precursors, such as 5-methoxypyridine-3-carbaldehyde and benzene derivatives. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, contributing to its increasing availability for research purposes.

In the realm of medicinal chemistry, 5-Methoxy-6-Phenylnicotinaldehyde has shown promise as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive starting point for the synthesis of compounds with potential anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibition of cyclooxygenase (COX) enzymes, which are implicated in the inflammatory response. This makes it a potential candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Beyond its applications in drug discovery, 5-Methoxy-6-Phenylnicotinaldehyde has also been explored for its use in the development of fluorescent probes and sensors. The presence of the methoxy and phenyl groups enhances the compound's photophysical properties, making it suitable for applications in bioimaging and analytical chemistry. Researchers have utilized this compound to develop highly sensitive and selective probes for detecting specific biomolecules, such as proteins and nucleic acids, in complex biological systems.

In addition to its direct applications, 5-Methoxy-6-Phenylnicotinaldehyde serves as a building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used to synthesize pyridine-based ligands for metal complexes with catalytic or therapeutic applications. These ligands often exhibit enhanced stability and reactivity compared to their simpler counterparts, making them valuable tools in both academic and industrial settings.

The safety profile of 5-Methoxy-6-Phenylnicotinaldehyde is an important consideration in its use as a research chemical. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for handling organic solvents and reagents.

In conclusion, 5-Methoxy-6-Phenylnicotinaldehyde (CAS No. 1806492-48-7) is a multifaceted compound with significant potential in various areas of scientific research. Its unique chemical structure and versatile reactivity make it an invaluable tool for chemists and researchers working on the development of new drugs, materials, and analytical methods. As ongoing research continues to uncover new applications and properties of this compound, its importance in the scientific community is likely to grow further.